Cas no 1379444-92-4 ((1S)-2-amino-1-(3-methoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3-methoxyphenyl)ethan-1-ol
• CAS No: 1379444-92-4
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6431878
• PubChem ID: 13564493
• Update Time: 2025-06-14

(1S)-2-amino-1-(3-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(3-methoxyphenyl)ethan-1-ol
• Benzenemethanol, α-(aminomethyl)-3-methoxy-, (αS)-
• (S)-2-amino-1-(3-methoxyphenyl)ethan-1-ol
• SCHEMBL9639193
• 1379444-92-4
• EN300-1147116
• AKOS017530141

• Inchi： 1S/C9H13NO2/c1-12-8-4-2-3-7(5-8)9(11)6-10/h2-5,9,11H,6,10H2,1H3/t9-/m1/s1
• InChI Key： YQMQTEJARSWZPZ-SECBINFHSA-N
• SMILES： [C@@H](C1C=CC=C(OC)C=1)(O)CN

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 325.4±32.0 °C(Predicted)
• pka: 12.11±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1S)-2-amino-1-(3-methoxyphenyl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(3-methoxyphenyl)ethan-1-ol (CAS No. 1379444-92-4)

(1S)-2-amino-1-(3-methoxyphenyl)ethan-1-ol, with the CAS registry number 1379444-92-4, is a chiral amino alcohol compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a 3-methoxyphenyl group attached to a chiral center, making it a valuable intermediate in the synthesis of biologically active molecules. Its unique structure and stereochemical properties contribute to its relevance in drug discovery and development.

The compound’s CAS No. 1379444-92-4 is frequently searched in academic and industrial databases, reflecting its importance in medicinal chemistry and asymmetric synthesis. Researchers are particularly interested in its potential applications as a building block for central nervous system (CNS) therapeutics, given its structural similarity to neurotransmitters. The 1S enantiomer is often preferred due to its higher bioactivity and lower toxicity profile compared to its racemic counterparts.

In recent years, the demand for chiral intermediates like (1S)-2-amino-1-(3-methoxyphenyl)ethan-1-ol has surged, driven by advancements in precision medicine and targeted drug delivery. This compound’s methoxy group enhances its solubility and metabolic stability, making it a versatile candidate for prodrug design. Additionally, its amino alcohol moiety allows for further functionalization, enabling the creation of derivatives with tailored pharmacological properties.

From an SEO perspective, users often search for terms such as "synthesis of (1S)-2-amino-1-(3-methoxyphenyl)ethan-1-ol", "CAS 1379444-92-4 applications", and "chiral amino alcohol uses". These queries highlight the compound’s relevance in organic synthesis and pharmaceutical manufacturing. Moreover, the rise of AI-driven drug discovery has increased interest in high-purity chiral compounds, positioning 1379444-92-4 as a key player in this evolving landscape.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthesis routes for (1S)-2-amino-1-(3-methoxyphenyl)ethan-1-ol, such as biocatalytic methods and microwave-assisted reactions, to minimize waste and energy consumption. These efforts align with global trends toward eco-friendly chemical production and circular economy principles.

In summary, (1S)-2-amino-1-(3-methoxyphenyl)ethan-1-ol (CAS No. 1379444-92-4) is a multifaceted compound with broad applications in drug development, material science, and catalysis. Its chirality, functional groups, and synthetic versatility make it a subject of ongoing research and innovation. As the scientific community continues to uncover its potential, this compound is poised to remain a cornerstone of modern chemistry and pharmaceutical engineering.